Cas no 1058232-58-8 (1-benzoyl-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine)

• Product Name: 1-benzoyl-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
• CAS No: 1058232-58-8
• MF: C₁₇H₁₉N₇O
• MW: 337.379061937332
• CID: 6441993
• Update Time: 2025-06-08

1-benzoyl-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
• [4-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-phenylmethanone

• Inchi： 1S/C17H19N7O/c1-2-24-16-14(20-21-24)15(18-12-19-16)22-8-10-23(11-9-22)17(25)13-6-4-3-5-7-13/h3-7,12H,2,8-11H2,1H3
• InChI Key： GDEZVGHRCMSHHR-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=NC3N(CC)N=NC=32)CC1)(C1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-benzoyl-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine

Professional Introduction to Compound with CAS No. 1058232-58-8 and Product Name: 1-benzoyl-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine

The compound with the CAS number 1058232-58-8 and the product name 1-benzoyl-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The molecular framework of this compound integrates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The core structure of 1-benzoyl-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine is characterized by a piperazine moiety linked to a benzoyl group and a triazolopyrimidine derivative. The presence of these functional groups suggests a high degree of versatility in terms of interaction with biological targets. Specifically, the piperazine ring is known for its ability to form hydrogen bonds and coordinate with metal ions, which is crucial for the design of bioactive molecules. The benzoyl group contributes to the compound's solubility and stability, while the triazolopyrimidine moiety introduces additional binding sites for biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. The 1-benzoyl-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine structure has been subjected to virtual screening using various docking algorithms to identify potential interactions with therapeutic targets. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways and as a modulator of receptor activity in neurological disorders.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds remains a cornerstone for developing new therapeutic agents. The 1-benzoyl-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine compound exemplifies the innovative strategies employed by synthetic chemists to create molecules with tailored biological properties. The synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the triazolopyrimidine ring system efficiently.

The pharmacological profile of 1-benzoyl-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine has been preliminarily evaluated in cell-based assays and animal models. Preliminary results indicate that this compound exhibits significant inhibitory activity against certain kinases and transcription factors associated with cancer progression. Additionally, its ability to modulate neurotransmitter receptors suggests potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the importance of continued research into this class of compounds.

The development of new drug candidates is often hampered by issues related to bioavailability and metabolic stability. However, the structural features of 1-benzoyl-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine offer several advantages in this regard. The presence of aromatic rings enhances lipophilicity, while the polar functional groups improve water solubility. Furthermore, computational studies have predicted that this compound may exhibit favorable pharmacokinetic properties due to its stable molecular structure and minimal susceptibility to metabolic degradation.

Future research directions for 1-benzoyl-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine include optimizing its chemical scaffold for improved potency and selectivity. Additionally, exploring its potential in combination therapies could provide new insights into synergistic effects that may enhance therapeutic outcomes. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical applications.

The impact of such research extends beyond academic curiosity; it holds promise for addressing unmet medical needs globally. As our understanding of disease mechanisms continues to evolve at a rapid pace, compounds like 1-benzoyl-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ylylpiperazine are poised to play a pivotal role in next-generation therapeutics. By leveraging cutting-edge chemical biology techniques and interdisciplinary approaches, researchers are paving the way for innovative solutions in healthcare.